Cas no 120267-07-4 (3H-Pyrazolo[3,4-d]pyrimidin-3-one,1,2-dihydro-6-methyl-)

• Product Name: 3H-Pyrazolo[3,4-d]pyrimidin-3-one,1,2-dihydro-6-methyl-
• CAS No: 120267-07-4
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 105044
• PubChem ID: 68958375
• Update Time: 2025-04-18

3H-Pyrazolo[3,4-d]pyrimidin-3-one,1,2-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazolo[3,4-d]pyrimidin-3-one,1,2-dihydro-6-methyl-
• 3H-Pyrazolo[3,4-d]pyrimidin-3-one, 1,2-dihydro-6-methyl- (6CI)
• 6-Methyl-1,2-dihydro-3H-pyrazolo[3,4-d]pyrimidin-3-one
• 6-methyl-1,2-dihydro-pyrazolo[3,4-d]pyrimidin-3-one
• 6-methyl-4H-pyrazolo[1,5-a]pyrimidine-5,7-dione
• 6-methylpyrazolo[1,5-a]pyrimidin-5,7-diol
• 6-methylpyrazolo[1,5-a]pyrimidine-5,7-diol
• 6-Methyl-pyrazolono< 3,4-d> pyrimidin
• CTK1F1886
• Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-methyl-
• SureCN1487823
• 120267-07-4
• 6-methyl-1H-pyrazolo[3,4-d]pyrimidin-3(2H)-one
• 6-methyl-1H,2H,3H-pyrazolo[3,4-d]pyrimidin-3-one
• SCHEMBL4213560

• Inchi： 1S/C6H6N4O/c1-3-7-2-4-5(8-3)9-10-6(4)11/h2H,1H3,(H2,7,8,9,10,11)
• InChI Key： CVKVFPNFOVMWAD-UHFFFAOYSA-N
• SMILES： O=C1C2=CN=C(C)N=C2NN1

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.9Ų